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Compound of Interest

Compound Name: YCT529

Cat. No.: B15542941

Technical Support Center: YCT529 In Vivo
Studies

This guide provides researchers, scientists, and drug development professionals with
strategies to minimize variability in in vivo studies involving YCT529. The information is
presented in a question-and-answer format to directly address specific issues encountered
during experimentation.

Frequently Asked Questions (FAQs) about YCT529

Q1: What is the mechanism of action for YCT529?

Al: YCT529 is an experimental, non-hormonal male contraceptive that functions as a selective
antagonist of the retinoic acid receptor alpha (RAR-0).[1][2] RAR-a is a nuclear receptor that
plays a critical role in the vitamin A signaling pathway, which is essential for sperm production
(spermatogenesis).[1][3] By inhibiting RAR-a, YCT529 disrupts the development and
maturation of sperm cells, leading to a temporary and reversible state of infertility.[1]

Q2: What is the chemical formulation of YCT529?

A2: The active pharmaceutical ingredient (API) is YCT-529 Free Acid, with the chemical
formula C29H25NO3. For in vivo studies, it is crucial to develop a formulation with good
solubility and stability to ensure consistent bioavailability.
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Q3: Is the contraceptive effect of YCT529 reversible?

A3: Yes, preclinical studies in mice and non-human primates have demonstrated that the
contraceptive effect is fully reversible. In mice, fertility was restored within four to six weeks
after discontinuing the compound. In non-human primates, sperm counts returned to normal
within 10 to 15 weeks after treatment cessation.

YCT529 Signaling Pathway

The diagram below illustrates the mechanism by which YCT529 inhibits spermatogenesis.
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1. Animal Acclimatization
(= 7 days)

2. Randomization
(by body weight)

3. Baseline Measurement
(optional: sperm count, mating)

4. Daily Dosing

(YCT529 or Vehicle)

5. Daily Monitoring
(health, body weight)

6. Endpoint Analysis

(e.g., after 4 weeks)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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